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Compound of Interest

Compound Name: Disperse Red 191
CAS No.: 103657-51-8
Cat. No.: B1141482
Get Quote
. J

A definitive guide to validating the lightfastness of Disperse Red 191, this document provides a
comprehensive comparison with alternative disperse dyes. It outlines a detailed experimental
protocol for researchers, scientists, and drug development professionals, supported by clear
data presentation and visual workflows.

Comparative Analysis of Lightfastness in Red
Disperse Dyes

The selection of a stable chromophore is critical in many research and development
applications. Disperse Red 191 is a brilliant red dye of the anthraquinone class, often used for
its vibrant shade. However, its performance under prolonged light exposure is a key
consideration. This guide compares the lightfastness of Disperse Red 191 with other
commercially available red disperse dyes.

Data Summary

The following table summarizes the lightfastness properties of Disperse Red 191 and selected
alternatives. The lightfastness is rated on the Blue Wool Scale (1-8), where a higher number
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indicates better resistance to fading. Color change is quantified by AE*ab, calculated from
CIELAB color space measurements before and after light exposure.

. Lightfastness Color Change
Chemical

Dye C.l. Name o Rating (ISO (AE*ab) after
ass
105-B02) 40 AFU
Disperse Red Disperse Red )
Anthraquinone 7 15
191 191
Alternative 1 Disperse Red 60  Anthraquinone 5-6 3.2
] Disperse Red

Alternative 2 Azo 4-5 5.8

167
Alternative 3 Disperse Red 73  Azo 4 6.5

Note: The data presented are representative values and can vary based on the substrate, dye
concentration, and specific testing conditions.

Experimental Protocol: Lightfastness Testing

This protocol is based on the internationally recognized standards ISO 105-B02 and AATCC
Test Method 16.3, which provide a reliable framework for assessing the colorfastness of textiles
to an artificial light source representative of natural daylight.[1][2][3][4][5]

1. Objective

To determine the lightfastness of Disperse Red 191 and its alternatives on a polyester
substrate by exposing dyed samples to a xenon arc lamp under controlled conditions.

2. Materials and Equipment
o Polyester fabric samples dyed with Disperse Red 191 and alternative dyes.
e Xenon arc lamp lightfastness tester.[1][2][5]

e Blue Wool Standards (ISO 105-B08 or AATCC L2-L9).[3][6]
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Grey Scale for assessing color change (ISO 105-A02) and staining (ISO 105-A03).

Spectrophotometer for colorimetric measurements (CIELAB).

Opaque masks.

. Sample Preparation

Cut specimens of the dyed polyester fabric to the dimensions required by the specimen
holders of the lightfastness tester.

A portion of each specimen should be covered with an opaque mask to serve as an
unexposed control for comparison.[4]

. Test Procedure

Mount the prepared specimens and a set of Blue Wool Standards in the specimen holders of
the xenon arc lightfastness tester.

Set the test conditions according to ISO 105-B02 or AATCC TM16.3. Common conditions
include:

o lIrradiance: 1.10 W/m?/nm at 420 nm.[1]

o Black Standard Temperature: 63 £ 2 °C.[2]

o Relative Humidity: 30 + 5%.

Expose the specimens and Blue Wool Standards to the xenon arc lamp.

The exposure can be terminated after a specified number of AATCC Fading Units (AFU), for
example, 20 or 40 AFU, or when a specific Blue Wool Standard shows a color change
corresponding to a Grey Scale rating of 4.[7]

. Evaluation

Visual Assessment: After exposure, compare the color change of the exposed portion of
each specimen to its unexposed (masked) portion using the Grey Scale for Color Change.
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The lightfastness rating is determined by the Blue Wool Standard that exhibits a similar
degree of fading.[8]

¢ Instrumental Assessment:

o Measure the CIELAB color coordinates (L, a, b*) of both the unexposed and exposed
areas of the specimens using a spectrophotometer.

o Calculate the total color difference (AEab) using the formula: AEab = V[(AL)? + (Aa)? +
(Ab*)7]

Factors Influencing Lightfastness

The lightfastness of a disperse dye is not an intrinsic property of the dye alone but is influenced
by several factors as illustrated in the diagram below.[9][10][11][12]
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Caption: Key factors influencing the lightfastness of disperse dyes.

Experimental Workflow

The following diagram outlines the systematic workflow for the validation of the lightfastness

testing protocol.
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Caption: Workflow for the lightfastness testing of Disperse Red 191.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1141482?utm_src=pdf-custom-synthesis#bc-rfq
https://www.q-lab.com/weathering/weathering-test-standards/iso-105-b02
https://www.gester-instruments.com/blog/iso-105-b02-colour-fastness-of-textiles-light-fastness-tester_b106
https://www.gester-instruments.com/blog/iso-105-b02-colour-fastness-of-textiles-light-fastness-tester_b106
https://atlas-mts.com.br/wp-content/uploads/2023/11/Atlas-SG106-Textile-Test-Methods-2023-07-31.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Assessing_the_Colorfastness_of_Disperse_Brown_1.pdf
https://blog.qima.com/textile/aatcc-16-3-test-method-colorfastness-to-light
https://cdn.standards.iteh.ai/samples/65209/0bc1a7c15ae44dbb87d04293639a39c4/ISO-105-B02-2014.pdf
https://members.aatcc.org/store/tm16-3/959/
https://www.ri.se/en/expertise-areas/services/colour-fastness-to-artificial-light-according-to-ss-en-iso-105-b02
https://autumnchem.com/how-to-improve-light-fastness-in-disperse-dyes-for-polyester-fabrics/
https://textilelearner.net/light-fastness-of-textiles-factors-affecting/
https://www.tiankunchemical.com/Factors-Affecting-The-Light-Fastness-of-Dyes-And-Improvement-Methods-id40330716.html
https://www.tiankunchemical.com/Factors-Affecting-The-Light-Fastness-of-Dyes-And-Improvement-Methods-id40330716.html
https://www.sylicglobal.com/What-Are-The-Factors-That-Affect-The-Light-Fastness-of-Dyes-id45323876.html
https://www.sylicglobal.com/What-Are-The-Factors-That-Affect-The-Light-Fastness-of-Dyes-id45323876.html
https://www.benchchem.com/product/b1141482/docs#validation-of-the-lightfastness-testing-protocol-for-disperse-red-191
https://www.benchchem.com/product/b1141482/docs#validation-of-the-lightfastness-testing-protocol-for-disperse-red-191
https://www.benchchem.com/product/b1141482/docs#validation-of-the-lightfastness-testing-protocol-for-disperse-red-191
https://www.benchchem.com/product/b1141482/docs#validation-of-the-lightfastness-testing-protocol-for-disperse-red-191
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141482?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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